Cas no 2303309-51-3 (tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate
• CAS No: 2303309-51-3
• MF: C₁₂H₂₀BrNO₂
• MW: 290.196702957153
• CID: 6406833
• PubChem ID: 165734457
• Update Time: 2025-10-30

tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2303309-51-3
• tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate
• EN300-7210280
• 1-Pyrrolidinecarboxylic acid, 3-bromo-4-cyclopropyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H20BrNO2/c1-12(2,3)16-11(15)14-6-9(8-4-5-8)10(13)7-14/h8-10H,4-7H2,1-3H3
• InChI Key： DDAIMGIYTDPVSQ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2CC2)C(Br)C1

Computed Properties

• Exact Mass: 289.06774g/mol
• Monoisotopic Mass: 289.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 328.0±35.0 °C(Predicted)
• pka: -3.34±0.60(Predicted)

Additional information on tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate (CAS No. 2303309-51-3)

Tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate (CAS No. 2303309-51-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and cyclopropyl substituents in its molecular framework enhances its reactivity, making it a versatile building block for the development of novel therapeutic agents.

The compound's structure, featuring a pyrrolidine core, is particularly intriguing due to its potential biological activity. Pyrrolidine derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The incorporation of a tert-butyl group at the carboxyl position not only provides stability to the molecule but also influences its solubility and metabolic behavior. These characteristics make tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The brominated pyrrolidine scaffold of this compound offers a unique opportunity to modulate such targets effectively. For instance, studies have shown that brominated heterocycles can exhibit potent inhibitory activity against enzymes like kinases and phosphodiesterases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

The cyclopropyl group in the molecule adds an additional layer of complexity, influencing both the electronic properties and steric environment of the compound. This feature can be exploited to fine-tune the binding interactions with biological targets, potentially leading to higher selectivity and efficacy. Recent computational studies have demonstrated that the cyclopropyl moiety can engage in specific hydrogen bonding interactions with polar residues in protein active sites, thereby enhancing the binding affinity of derived drug candidates.

One of the most promising applications of tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate is in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological processes, and their overactivity is often associated with pathological conditions. By leveraging the reactivity of the bromine atom, researchers can introduce diverse functional groups onto the pyrrolidine core, creating molecules that specifically inhibit target proteases. Such inhibitors have shown promise in preclinical trials for conditions ranging from inflammation to viral infections.

The tert-butyl carboxylate group also serves as a handle for further chemical modifications, allowing for the exploration of different pharmacophoric motifs. For example, ester hydrolysis can yield corresponding carboxylic acids, which can then be coupled with other biomolecules via amide bond formation. This versatility makes tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate a valuable tool in synthetic chemistry, enabling the rapid assembly of complex drug-like molecules.

Advances in synthetic methodologies have further enhanced the utility of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient introduction of aryl or heteroaryl groups at specific positions within the molecule. These modifications can significantly alter the pharmacological profile of derived compounds, leading to improved potency and reduced toxicity. Additionally, green chemistry principles have been increasingly applied to optimize synthetic routes, minimizing waste and improving sustainability.

The potential applications of tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for designing peptidomimetics—molecules that mimic peptide sequences but exhibit improved stability and bioavailability. Such peptidomimetics have gained prominence in recent years due to their ability to target biological processes with high specificity.

In conclusion, tert-butyl 3-bromo-4-cyclopropylpyrrolidine-1-carboxylate (CAS No. 2303309-51-3) represents a significant advancement in pharmaceutical chemistry. Its versatile structure and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules with potential therapeutic applications across various disease areas. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.